Cas no 17406-46-1 (β-Tomatine)

• Product Name: β-Tomatine
• CAS No: 17406-46-1
• Molecular Formula: C₄₅H₇₅NO₁₇
• Molecular Weight: 902.073
• CID: 2069474
• PubChem ID: 76517846

β-Tomatine Properties

Names and Identifiers

• beta1-Tomatine
• β-Tomatine
• ??-Tomatine
• 17406-46-1
• DA-59368
• (3I(2),5I+/-,22I(2),25S)-Spirosolan-3-yl O-I(2)-D-glucopyranosyl-(1a2)-O-I(2)-D-glucopyranosyl-(1a4)-I(2)-D-galactopyranoside
• CS-0135201
• beta-D-Galactopyranoside, (3beta,5alpha,22beta,25S)-spirosolan-3-yl O-beta-D-glucopyranosyl-(1-->2)-O-beta-D-glucopyranosyl-(1-->4)-
• HY-N7682
• NS00094317
• (2S,3R,4S,5S,6R)-2-[(2S,3R,4S,5S,6R)-2-[(2R,3R,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-[(1R,2S,4S,5'S,6S,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-piperidine]-16-yl]oxyoxan-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• DTXSID001109910
• beta-Tomatine
• AKOS040757005

• InChIKey： DMUPZSDWJVULSC-UHFFFAOYSA-N
• Inchi： 1S/C45H75NO17/c1-19-7-12-45(46-15-19)20(2)30-26(63-45)14-25-23-6-5-21-13-22(8-10-43(21,3)24(23)9-11-44(25,30)4)57-40-37(56)35(54)38(29(18-49)60-40)61-42-39(34(53)32(51)28(17-48)59-42)62-41-36(55)33(52)31(50)27(16-47)58-41/h19-42,46-56H,5-18H2,1-4H3
• SMILES： C12(CCC3C4(C)CCC(OC5C(C(C(OC6C(OC7C(O)C(O)C(O)C(CO)O7)C(O)C(O)C(CO)O6)C(CO)O5)O)O)CC4CCC3C1CC1C2C(C)C2(NCC(C)CC2)O1)C

Computed Properties

• Exact Mass: 901.50349992g/mol
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 18
• Rotatable Bond Count: 9
• Monoisotopic Mass: 901.50349992g/mol
• Heavy Atom Count: 63
• Complexity: 1580
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 27
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 279Ų